Methyl 3-butoxy-4-nitrobenzoate

• Molecular Formula: C12H15NO5
• Molecular Weight: 253.25 g/mol
• IUPAC Name: methyl 3-butoxy-4-nitrobenzoate
• InChI: InChI=1S/C12H15NO5/c1-3-4-7-18-11-8-9(12(14)17-2)5-6-10(11)13(15)16/h5-6,8H,3-4,7H2,1-2H3
• InChI Key: VLGXDZCLZPGAHT-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=C(C=CC(=C1)C(=O)OC)[N+](=O)[O-]

Description

Methyl 3-butoxy-4-nitrobenzoate is a useful research compound. Its molecular formula is C12H15NO5 and its molecular weight is 253.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 3-butoxy-4-nitrobenzoic acid (City Chemicals) (2.5 g, 10.5 mmol) in methanol (10 mL) were added concentrated H2SO4 (1 g, 10.5 mmol). The reaction mixture was heated at reluxing for 2 h. The mixture was concentrated. The residue was partitioned between ethyl acetate and water. The organic layer was separated, and aqueous layer was extracted with ethyl acetate twice. The combined organic extract was washed with water, aqueous saturated NaHCO3 solution, brine, dried over MgSO4, and concentrated to give methyl 3-butoxy-4-nitrobenzoate as a brown oil (2.5 g, 95%).